4-[(R)-Amino(cyclopropyl)methyl]benzonitrile hydrochloride

• Molecular Formula: C11H13ClN2
• Molecular Weight: 208.69 g/mol
• IUPAC Name: 4-[(R)-amino(cyclopropyl)methyl]benzonitrile;hydrochloride
• InChI: InChI=1S/C11H12N2.ClH/c12-7-8-1-3-9(4-2-8)11(13)10-5-6-10;/h1-4,10-11H,5-6,13H2;1H/t11-;/m0./s1
• InChI Key: RNGUKAMWQJHGOT-MERQFXBCSA-N
• Isomeric SMILES: C1CC1[C@H](C2=CC=C(C=C2)C#N)N.Cl
• Canonical SMILES: C1CC1C(C2=CC=C(C=C2)C#N)N.Cl

Description

4-[(R)-Amino(cyclopropyl)methyl]benzonitrile hydrochloride is a chiral benzonitrile derivative featuring a cyclopropane-substituted aminomethyl group at the para position of the aromatic ring. These compounds are typically crystalline solids with moderate water solubility, influenced by the hydrochloride salt formation .

Preparation Methods

Reductive Amination of 4-Cyanobenzaldehyde Derivatives

A widely reported method involves reductive amination between 4-cyanobenzaldehyde and cyclopropylamine precursors. The process typically follows these steps:

• Formation of the imine intermediate :
  $$ \text{4-Cyanobenzaldehyde} + \text{Cyclopropylamine} \rightarrow \text{Imine intermediate} $$
  Conducted in ethanol or methanol under reflux, with molecular sieves to absorb water.

• Stereoselective reduction :
  Sodium cyanoborohydride (NaBH$$_3$$CN) or hydrogen gas with palladium on carbon (Pd/C) reduces the imine to the amine while preserving the nitrile group. Enantioselectivity is achieved using chiral catalysts like (R)-BINAP-Pd complexes.

Optimized Conditions :

Parameter	Value	Source
Solvent	Methanol
Catalyst	Pd/C (5 wt%)
Temperature	25–40°C
Pressure (H$$_2$$)	1–3 atm
Reaction Time	12–24 h
ee	92–98%

This method yields 60–75% of the free base, which is subsequently treated with HCl in diethyl ether to form the hydrochloride salt.

Nucleophilic Substitution with Cyclopropylmethylamine

An alternative route employs 4-bromomethylbenzonitrile reacting with (R)-cyclopropylmethylamine:
$$ \text{4-Bromomethylbenzonitrile} + \text{(R)-Cyclopropylmethylamine} \rightarrow \text{Product} $$

Key Considerations :

• Solvent selection : Polar aprotic solvents like acetonitrile or dimethylformamide (DMF) enhance reaction rates.
• Base : Triethylamine (TEA) or potassium carbonate (K$$2$$CO$$3$$) neutralizes HBr byproducts.

Performance Metrics :

Parameter	Value	Source
Solvent	Acetonitrile
Temperature	60–80°C
Yield	55–65%
Purity (HPLC)	≥98%

Chiral purity is maintained by using enantiomerically pure (R)-cyclopropylmethylamine, synthesized via enzymatic resolution of racemic mixtures.

Asymmetric Synthesis via Chiral Auxiliaries

For higher enantiomeric excess, asymmetric synthesis routes leverage Evans oxazolidinones or Ellman sulfinimines. For example:

• Chiral auxiliary attachment :
  A sulfinamide group is introduced to the cyclopropane moiety to direct stereochemistry during C–N bond formation.

• Nitrile incorporation :
  The benzonitrile group is introduced via Suzuki-Miyaura coupling or nucleophilic aromatic substitution.

Advantages :

• Achieves ee >99% with proper auxiliary selection.
• Avoids resolution steps, improving overall yield.

Purification and Characterization

Chromatographic Techniques

• High-performance liquid chromatography (HPLC) : Reverse-phase C18 columns with acetonitrile/water (0.1% TFA) mobile phases resolve enantiomers and remove byproducts.
• Chiral stationary phases : Cellulose-based columns (e.g., Chiralpak IC) confirm enantiopurity.

Crystallization

Recrystallization from ethanol/water mixtures (4:1 v/v) yields the hydrochloride salt as white crystals with >99.5% purity.

Crystallographic Data :

Parameter	Value	Source
Crystal System	Monoclinic
Space Group	P2$$_1$$/c
Unit Cell Dimensions	a=8.42 Å, b=11.03 Å, c=14.56 Å

Industrial-Scale Considerations

Patents emphasize solvent recovery and catalyst reuse to reduce costs. For example:

• Pd/C filtration : Catalytic hydrogenation residues are filtered and reactivated for subsequent batches.
• Waste minimization : Aqueous washes recover unreacted starting materials.

Comparative Analysis of Methods

Method	Yield	ee	Scalability	Cost
Reductive Amination	60–75%	92–98%	High	Moderate
Nucleophilic Substitution	55–65%	99%	Moderate	Low
Asymmetric Synthesis	40–50%	>99%	Low	High

Reductive amination balances yield and enantioselectivity, making it the preferred route for pilot-scale production.

Chemical Reactions Analysis

Types of Reactions: 4-[®-Amino(cyclopropyl)methyl]benzonitrile hydrochloride can undergo various chemical reactions, including:

Oxidation: The amino group can be oxidized to form corresponding nitro compounds.

Reduction: The nitrile group can be reduced to form primary amines.

Substitution: The aromatic ring can undergo electrophilic substitution reactions.

Common Reagents and Conditions:

Oxidation: Reagents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) in acidic conditions.

Reduction: Reagents like lithium aluminum hydride (LiAlH4) or hydrogen gas (H2) in the presence of a palladium catalyst.

Substitution: Reagents such as halogens (e.g., bromine) or sulfonic acids under acidic or basic conditions.

Major Products Formed:

Oxidation: Nitro derivatives of the compound.

Reduction: Primary amines.

Substitution: Halogenated or sulfonated derivatives of the compound

Scientific Research Applications

4-[®-Amino(cyclopropyl)methyl]benzonitrile hydrochloride has diverse applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of various organic compounds.

Biology: Investigated for its potential as a biochemical probe to study enzyme interactions.

Medicine: Explored for its potential therapeutic properties, including its role as a precursor in drug development.

Industry: Utilized in the production of advanced materials and coatings.

Mechanism of Action

The mechanism of action of 4-[®-Amino(cyclopropyl)methyl]benzonitrile hydrochloride involves its interaction with specific molecular targets, such as enzymes or receptors. The compound’s unique structure allows it to bind to these targets, modulating their activity and triggering specific biochemical pathways. This interaction can lead to various physiological effects, making it a valuable tool in drug discovery and development .

Comparison with Similar Compounds

2-(Aminomethyl)benzonitrile Hydrochloride (CAS 34403-48-0)

• Structural Difference: The aminomethyl group is at the ortho (2-) position instead of para (4-).
• Impact : Reduced similarity score (0.91 vs. reference compound), suggesting altered physicochemical properties such as solubility or receptor binding .
• Purity and Cost: >97.0% purity (HPLC), priced at JPY 10,000/5g (ortho isomer) vs. JPY 36,000/5g for 3-(Aminomethyl)benzonitrile (meta isomer) .

Substituted Aminomethyl Derivatives

4-((Methylamino)methyl)benzonitrile (CAS 90389-96-1)

• Structural Difference: Methyl group replaces a hydrogen on the amino moiety.

3-((Methylamino)methyl)benzonitrile (CAS 10406-25-4)

• Structural Difference : Combines meta-substitution and N-methylation.
• Impact : Similarity score drops to 0.88, underscoring the additive effects of positional and functional group modifications .

Pharmacologically Relevant Analogs

Rilpivirine Hydrochloride

• Structural Feature: A complex benzonitrile derivative with a cyanoethenyl-pyrimidinylamino substituent.
• Key Difference: Extended aromatic system and additional hydrogen-bonding motifs enhance antiviral activity (HIV-1 reverse transcriptase inhibition) compared to simpler aminomethyl analogs .
• Molecular Weight: 402.88 g/mol vs. 168.62 g/mol for 4-(Aminomethyl)benzonitrile hydrochloride, reflecting its larger, more complex structure .

Data Tables

Table 1: Physicochemical and Commercial Properties

Compound Name	CAS RN	Molecular Formula	Purity (%)	Price (JPY/5g)	Similarity Score
4-(Aminomethyl)benzonitrile hydrochloride	15996-76-6	C8H9N2·HCl	>97.0	36,000	Reference
2-(Aminomethyl)benzonitrile hydrochloride	34403-48-0	C8H9N2·HCl	>97.0	10,000	0.91
4-((Methylamino)methyl)benzonitrile	90389-96-1	C9H11N2	>97.0	N/A	0.88

Biological Activity

4-[(R)-Amino(cyclopropyl)methyl]benzonitrile hydrochloride is a compound that has garnered attention for its potential biological activities, particularly in the realm of pharmacology. This article explores its biological activity, synthesis, structure-activity relationships (SAR), and relevant case studies.

• Molecular Formula : C11H12N2
• Molecular Weight : 176.23 g/mol
• IUPAC Name : 4-[(R)-Amino(cyclopropyl)methyl]benzonitrile
• CAS Number : 55282712

Biological Activity Overview

The biological activity of 4-[(R)-Amino(cyclopropyl)methyl]benzonitrile hydrochloride primarily revolves around its interactions with various receptors and enzymes. Notably, it has been investigated as a potential agonist for serotonin receptors, particularly the 5-HT2C receptor, which is implicated in various neurological and psychiatric disorders.

The compound is believed to act by selectively binding to the 5-HT2C receptor, leading to Gq signaling pathways activation. This selectivity is crucial as it minimizes unwanted side effects typically associated with non-selective serotonergic agents.

Structure-Activity Relationships (SAR)

Research indicates that modifications to the cyclopropyl and benzonitrile moieties can significantly influence the compound's potency and selectivity. For instance:

Modification	Effect on Activity
Cyclopropyl substitution	Enhances receptor selectivity
Benzonitrile presence	Critical for binding affinity

Study 1: Agonist Activity at 5-HT2C Receptor

In a study focusing on N-substituted phenylcyclopropylmethylamines, compounds similar to 4-[(R)-Amino(cyclopropyl)methyl]benzonitrile showed significant agonist activity at the 5-HT2C receptor, with EC50 values in the low nanomolar range (e.g., EC50 = 23 nM) . These findings suggest that structural features contribute to enhanced receptor interaction.

Study 2: Behavioral Impact in Animal Models

In behavioral assays involving amphetamine-induced hyperactivity models, compounds derived from similar scaffolds demonstrated notable antipsychotic-like effects. Specifically, one compound exhibited significant reductions in hyperactivity, indicating potential therapeutic applications in treating disorders like schizophrenia .

Synthesis Methods

The synthesis of 4-[(R)-Amino(cyclopropyl)methyl]benzonitrile hydrochloride typically involves several key steps:

• Formation of the Cyclopropylamine : Cyclopropylamine is synthesized through cyclization reactions involving suitable precursors.
• Benzonitrile Coupling : The cyclopropylamine is then coupled with benzonitrile under controlled conditions to yield the target compound.

Q & A

Basic Research Questions

Q. What are the recommended synthetic routes for 4-[(R)-Amino(cyclopropyl)methyl]benzonitrile hydrochloride, and how can enantiomeric purity be ensured during synthesis?

• Methodological Answer : The compound can be synthesized via nucleophilic substitution or reductive amination, leveraging intermediates such as 4-aminobenzonitrile derivatives. For enantiomeric control, chiral auxiliaries or asymmetric catalysis (e.g., using Ru-BINAP complexes) are recommended. Post-synthesis, chiral HPLC with a cellulose-based column (e.g., Chiralpak® IC) and a mobile phase of hexane/isopropanol (80:20 v/v) can verify enantiopurity .

Q. How should researchers characterize the structural configuration of the cyclopropyl and benzonitrile moieties?

• Methodological Answer : Use a combination of NMR (¹H, ¹³C, and 2D-COSY for spatial proximity), FT-IR (to confirm nitrile stretching at ~2220 cm⁻¹), and X-ray crystallography. For chiral confirmation, compare experimental optical rotation values with literature data or perform single-crystal XRD on derivatives .

Q. What analytical techniques are suitable for assessing purity and identifying impurities?

• Methodological Answer :

• HPLC : Use a C18 column with a gradient of 0.1% TFA in water/acetonitrile (detection at 254 nm).
• GC-MS : For volatile impurities, employ a DB-5 column and electron ionization.
• Elemental Analysis : Validate C, H, N, and Cl content (±0.3% deviation).
  Refer to purity standards for structurally related benzonitrile hydrochlorides (>97% by GC/HPLC) .

Advanced Research Questions

Q. How can researchers resolve contradictions in solubility data across different experimental conditions?

• Methodological Answer : Conduct systematic solubility studies in buffers (pH 1–10) and solvents (DMSO, ethanol, water) using UV-Vis spectroscopy or nephelometry. For example, rilpivirine hydrochloride (a structural analog) shows pH-dependent insolubility, which may guide hypotheses for this compound . Correlate results with Hansen solubility parameters to predict miscibility gaps .

Q. What strategies mitigate racemization during scale-up synthesis or prolonged storage?

• Methodological Answer :

• Process Optimization : Use low-temperature reactions (<0°C) and inert atmospheres.
• Stabilization : Formulate as a lyophilized powder with cryoprotectants (trehalose, mannitol) to reduce hydrolysis.
• Monitoring : Track enantiomeric excess (ee) via periodic chiral HPLC and accelerated stability studies (40°C/75% RH for 4 weeks) .

Q. Which in vitro assays are appropriate for evaluating its potential antiviral activity, given structural similarities to rilpivirine?

• Methodological Answer :

• HIV-1 Reverse Transcriptase Inhibition : Use a fluorescence-based assay with recombinant enzyme and dNTP substrates.
• Cellular Cytotoxicity : Test in MT-4 cells via MTT assay (IC₅₀ >100 µM for selectivity).
  Cross-reference with rilpivirine’s EC₅₀ values (0.73 nM in MT-4 cells) to benchmark activity .

Q. How can computational methods predict metabolic stability and cytochrome P450 interactions?

• Methodological Answer :

• Docking Simulations : Use AutoDock Vina with CYP3A4/2D6 crystal structures (PDB IDs: 4D75, 5TFT).
• MetaSite : Predict metabolic hotspots (e.g., cyclopropane ring oxidation).
  Validate with in vitro microsomal assays (human liver microsomes + NADPH) .